Cas no 2228189-36-2 (1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene
• CAS No: 2228189-36-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6258734
• PubChem ID: 165698359
• Update Time: 2025-05-22

1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene
• EN300-1789894
• 2228189-36-2

• Inchi： 1S/C10H9NO2/c1-3-4-9-7-10(11(12)13)6-5-8(9)2/h1,5-7H,4H2,2H3
• InChI Key： JGMHMFPPROWQEZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(CC#C)C=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene

Comprehensive Overview of 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228189-36-2)

1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228189-36-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its methyl, nitro, and propargyl functional groups, is a subject of interest for researchers and industries alike. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

The compound's nitro group and propargyl moiety contribute to its reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the nitro group can be reduced to an amine, opening pathways for further functionalization, while the propargyl group allows for click chemistry applications, a hot topic in modern synthetic methodologies. These attributes make 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene a versatile building block in organic synthesis.

In the context of current research trends, 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are exploring its use in catalytic processes and environmentally friendly reactions, which are key focus areas in the chemical industry today. Additionally, its potential role in the development of bioactive molecules and pharmaceutical intermediates has sparked interest among medicinal chemists.

From an industrial perspective, the compound's stability and reactivity make it suitable for large-scale production. Its applications extend to the agrochemical sector, where it may serve as a precursor for novel pesticides or herbicides. The nitro-aromatic structure is particularly relevant in this domain, as it often imparts desirable biological activity to the final products.

Another area of interest is the compound's potential in material science. The propargyl group can be utilized in polymerization reactions, leading to the creation of advanced polymers with tailored properties. This is especially relevant given the current emphasis on smart materials and functional coatings, which are widely discussed in scientific and industrial circles.

Safety and handling of 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for handling nitro compounds and alkynes.

In summary, 1-methyl-4-nitro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228189-36-2) is a multifaceted compound with broad applicability in synthetic chemistry, pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable asset in both academic and industrial research. As the demand for innovative chemical solutions grows, this compound is likely to play an increasingly important role in addressing contemporary challenges in science and technology.